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Compound of Interest

Compound Name: Enflurane

Cat. No.: B1671288 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

agents is paramount. This guide provides essential, immediate safety and logistical information

for the use of Enflurane in a laboratory setting. Adherence to these protocols is critical for

ensuring personnel safety and maintaining a secure research environment.

Enflurane, a halogenated ether used as an inhalation anesthetic, requires careful handling due

to its potential health risks.[1][2] Occupational exposure can lead to central nervous system

depression, and it is crucial to minimize inhalation exposure.[2][3]

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Enflurane, a combination of personal protective equipment and engineering

controls is necessary to minimize exposure. Standard laboratory PPE should be worn at all

times.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To prevent eye contact with

liquid Enflurane.[3][4]

Hand Protection Nitrile gloves.
To prevent skin contact with

liquid Enflurane.[4]

Protective Clothing A standard laboratory coat.
To protect against incidental

skin contact.[4]

It is critical to note that standard surgical masks or N95 respirators do not offer protection

against Enflurane vapor.[4][5]

Essential Engineering Controls:

The primary method for controlling exposure to Enflurane vapor is through effective

engineering controls.

Control Method Description

Ventilation

All work with Enflurane must be conducted in a

well-ventilated area, ideally within a certified

chemical fume hood.[6][7]

Scavenging Systems

Anesthetic gas scavenging systems are

designed to capture and remove waste

anesthetic gases at the source. These can be

active systems that use a vacuum or passive

systems that utilize activated charcoal canisters.

[4][5][7][8]

Quantitative Safety Data
Understanding the physical and chemical properties of Enflurane is essential for its safe

handling.
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Property Value

Molecular Weight 184.5 g/mol [3]

Boiling Point 56.5 °C (134 °F)[3]

Vapor Pressure 175 mmHg at 20 °C[3]

Specific Gravity 1.52 at 25 °C[9]

NIOSH Recommended Exposure Limit (REL) Ceiling (60 minutes): 2 ppm (15.1 mg/m³)[3][6]

ACGIH Threshold Limit Value (TLV) 8-hour TWA: 75 ppm[5][6]

Step-by-Step Handling and Disposal Plan
This procedural guidance outlines the necessary steps for the safe handling and disposal of

Enflurane in a laboratory setting.

Operational Protocol:

Preparation:

Ensure a certified chemical fume hood and/or an appropriate anesthetic gas scavenging

system is operational.

Don the required PPE: safety glasses, nitrile gloves, and a lab coat.

Inspect the Enflurane container for any signs of damage or leaks.

Handling and Administration:

Perform all transfers and handling of liquid Enflurane within the chemical fume hood to

minimize vapor release.

If using a vaporizer, ensure it is properly calibrated and maintained. Regularly check for

leaks in the anesthetic delivery system.[4]

Administer Enflurane using a system equipped with a scavenging device to capture waste

gases.[7][8]
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Spill Management:

Small Spills (a few drops): Due to its volatility, small spills may evaporate quickly. Ensure

adequate ventilation to disperse the vapor.

Large Spills (broken bottle):

Evacuate all non-essential personnel from the immediate area.

Increase ventilation to the area.

Wearing appropriate PPE, contain the spill using an absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a sealable, labeled container.[10]

Clean the spill area with soap and water.

Disposal Plan:

Enflurane is considered a hazardous waste, primarily due to the presence of trace amounts of

chloroform from the manufacturing process.[5][8]

Waste Collection:

All waste Enflurane, including unused liquid and materials used to clean up spills, must

be collected in a designated, properly labeled, and sealed hazardous waste container.[5]

[10]

Storage:

Store the hazardous waste container in a well-ventilated, designated satellite

accumulation area away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through a licensed chemical waste

contractor.[5][10] Do not pour Enflurane down the drain.
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Empty Enflurane bottles can typically be disposed of in the regular trash after the label

has been defaced, but institutional policies should be confirmed.[11]

Workflow for Safe Enflurane Handling
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Caption: Workflow for the safe handling and disposal of Enflurane in a laboratory setting.
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By implementing these safety protocols and operational plans, research facilities can ensure a

safe environment for all personnel working with Enflurane, thereby building a culture of safety

and trust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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